(2R)-2-Methoxypropanoyl chloride

• CAS No.: 61915-18-2
• Molecular Formula: C4H7ClO2
• Molecular Weight: 122.55 g/mol
• IUPAC Name: (2R)-2-methoxypropanoyl chloride
• InChI: InChI=1S/C4H7ClO2/c1-3(7-2)4(5)6/h3H,1-2H3/t3-/m1/s1
• InChI Key: NBEMORIANHKPTH-GSVOUGTGSA-N
• Isomeric SMILES: C[C@H](C(=O)Cl)OC
• Canonical SMILES: CC(C(=O)Cl)OC

Description

(2R)-2-Methoxypropanoyl chloride is a chiral acyl chloride reagent of value in synthetic organic chemistry and pharmaceutical research. Its structure, featuring a stereogenic center with a methoxy group at the chiral (R)-configured alpha-carbon, makes it a useful precursor for introducing chiral ester and amide functionalities into target molecules. This compound is typically employed in acylation reactions with nucleophiles such as alcohols and amines to generate enantiopure esters and amides, respectively. Such chiral derivatives are critical in developing active pharmaceutical ingredients (APIs), ligands for asymmetric catalysis, and other complex molecules where stereochemistry defines biological activity and physical properties. This product is intended for research and development purposes in a laboratory setting. It is not intended for diagnostic, therapeutic, or human use.

Comparison with Similar Compounds

Structural and Functional Group Comparisons

Table 1: Key Properties of (2R)-2-Methoxypropanoyl Chloride and Analogs

Compound	Molecular Formula	Substituent(s)	Chirality	Melting Point (°C)	Key Applications
(2R)-2-Methoxypropanoyl chloride*	C₄H₇ClO₂	-OCH₃ at C2	(R)	N/A	Chiral synthesis, pharmaceuticals
Methacryloyl chloride	C₄H₅ClO	-CH₂C(CH₃)=CH₂	None	-20 to -15	Polymer production, adhesives
2-Methyl-2-phenylpropanoyl chloride	C₁₀H₁₁ClO	-C₆H₅ at C2	None	30–35	Bulk chemical synthesis
(2R)-1-[(Methylsulfonyl)oxy]propan-2-aminium chloride	C₄H₁₂ClNO₃S⁺·Cl⁻	-SO₂CH₃, -NH₃⁺	(R)	81 (dec.)	Chiral amine synthesis

*Inferred properties based on analogs.

Key Observations:

Reactivity: (2R)-2-Methoxypropanoyl chloride’s methoxy group is less electron-withdrawing compared to the sulfonyl (-SO₂CH₃) group in ’s compound, resulting in slower nucleophilic acyl substitution but higher stereochemical stability . Methacryloyl chloride () exhibits higher electrophilicity due to its α,β-unsaturated carbonyl system, favoring polymerization reactions .

Chirality: The (R)-configuration in (2R)-2-Methoxypropanoyl chloride and ’s compound enables enantioselective synthesis, critical for pharmaceutical intermediates. In contrast, non-chiral analogs like methacryloyl chloride lack stereochemical control .

Physical Properties :

• Methoxy-substituted compounds generally exhibit lower melting points compared to sulfonated analogs due to weaker intermolecular forces. For example, ’s sulfonated derivative melts at 81°C, while methacryloyl chloride remains liquid at room temperature .

Q & A

Basic Research Questions

Q. What are the optimal synthetic conditions for (2R)-2-Methoxypropanoyl chloride to preserve stereochemical integrity?

• Methodological Answer : The synthesis of enantiomerically pure (2R)-2-Methoxypropanoyl chloride requires careful control of reaction parameters. A validated approach involves protonation of intermediates in acidic media (e.g., HCl in dioxane) followed by controlled crystallization to isolate the chiral product . Key steps include:

• Use of chiral precursors (e.g., tert-butoxycarbonyl-protected amines) to maintain stereochemistry.
• Low-temperature quenching to minimize racemization.
• Purification via recrystallization in ethanol, as described in chiral molecular salt syntheses .

Q. Which characterization techniques are essential to confirm the configuration and purity of (2R)-2-Methoxypropanoyl chloride?

• Methodological Answer :

• X-ray crystallography : Resolves absolute configuration by analyzing hydrogen-bonded networks (e.g., N–H⋯Cl interactions in chiral salts) .
• Chiral HPLC : Quantifies enantiomeric excess using cellulose-based columns and UV detection.
• NMR spectroscopy : Proton-coupled $^{19}\text{F}$ or $^{13}\text{C}$ NMR can distinguish diastereomers when derivatized with chiral auxiliaries like Mosher’s acid chloride .

Advanced Research Questions

Q. How can researchers resolve discrepancies in stereochemical assignments of derivatives synthesized from (2R)-2-Methoxypropanoyl chloride?

• Methodological Answer : Contradictions in stereochemical data often arise from competing hydrogen-bonding patterns or solvent effects. Strategies include:

• Comparative crystallography : Analyze derivatives (e.g., acylated amines) to identify structural distortions affecting spectroscopic signals .
• Dynamic NMR : Probe rotational barriers in prochiral groups to validate proposed configurations.
• Computational modeling : Density functional theory (DFT) calculations predict $^{1}\text{H}$ and $^{13}\text{C}$ chemical shifts for comparison with experimental data .

Q. What strategies mitigate racemization during nucleophilic acyl substitution reactions involving (2R)-2-Methoxypropanoyl chloride?

• Methodological Answer : Racemization risks increase under basic or high-temperature conditions. Mitigation approaches:

• Low-temperature reactions : Conduct substitutions at −20°C in aprotic solvents (e.g., dichloromethane).
• Steric hindrance : Use bulky nucleophiles (e.g., tert-butoxy groups) to slow undesired stereochemical inversion.
• In situ monitoring : Track enantiomeric excess via circular dichroism (CD) or chiral GC-MS during reaction progression .

Q. How does the methoxy group in (2R)-2-Methoxypropanoyl chloride influence its reactivity in asymmetric catalysis?

• Methodological Answer : The methoxy group stabilizes transition states through hyperconjugation and steric effects. Case studies demonstrate:

• Enhanced electrophilicity : The electron-withdrawing methoxy group increases acyl chloride reactivity in esterifications while maintaining stereoselectivity.
• Chiral induction : In Pd-catalyzed cross-couplings, the (2R)-configured methoxy group directs re-face attack, favoring specific enantiomers .

Safety and Handling Considerations

Q. What protocols ensure safe handling of (2R)-2-Methoxypropanoyl chloride without compromising experimental outcomes?

• Methodological Answer :

• Moisture control : Store under inert gas (argon) and use sealed Schlenk lines to prevent hydrolysis.
• Ventilation : Employ fume hoods with HEPA filters to avoid inhalation of corrosive vapors.
• Deactivation : Quench residual acyl chloride with ice-cold sodium bicarbonate before disposal .